BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Thermochemical Properties of p-Xylene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: p-Xylene

Cat. No.: B151628

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the essential
thermochemical data for p-xylene (1,4-dimethylbenzene). The information is curated for
professionals in research, scientific, and drug development fields who require precise and
reliable data for modeling, process design, and safety assessments. This document
summarizes key quantitative data in structured tables, details the experimental protocols used
for their determination, and provides visualizations of the experimental workflows.

Core Thermochemical Data of p-Xylene

The following tables summarize the critical thermochemical properties of p-xylene, compiled
from various reputable sources. These values are essential for understanding the energetic
and stability characteristics of the compound.

Table 1: Standard Molar Thermodynamic Properties at
298.15 K (25 °C)
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Property Symbol Value Units Phase
Enthalpy of
_ AfHC 179+1.0 kJ/mol Gas
Formation
Enthalpy of o
) AfH° -24.4+1.0 kJ/mol Liquid
Formation
Enthalpy of o
) AcH° -4552 kJ/mol Liquid
Combustion
Molar Entropy Se 247 J/(mol-K) Liquid
Heat Capacity Cp 126.0 J/(mol-K) Gas
Heat Capacity Cp 181.7 J/(mol-K) Liquid
Table 2: Phase Transition Properties
Property Symbol Value Units
Melting Point m 286.3 K
Boiling Point Tb 411.50 K
Critical Temperature Tc 617 K
Critical Pressure Pc 3500 kPa
Enthalpy of Fusion AfusH® 17.1 kJ/mol
Enthalpy of
o AvapH° 35.7 (at 138 °C) kJ/mol
Vaporization

Table 3: Temperature-Dependent Ideal Gas Heat

Capacity (Cp,gas)
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Temperature (K) Heat Capacity (J/(mol-K))
100 54.98
200 87.00
298.15 126.0
400 167.4
500 203.3
600 233.2
800 278.9
1000 3114
1500 359.9

Note: Data is compiled from various sources, including the NIST WebBook and other cited
literature.[1][2][3][4][5][6] Uncertainties are provided where available.

Experimental Protocols for Thermochemical Data
Determination

The thermochemical data presented in this guide are determined through precise calorimetric
techniques. The following sections outline the general methodologies for the key experiments
cited.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion is a critical parameter determined using a bomb
calorimeter.

Objective: To measure the heat released during the complete combustion of a known mass of
p-xylene in a constant-volume environment.

Methodology:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C106423&Mask=1A8F
https://www.chemeo.com/cid/27-996-7/p-Xylene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C106423&Mask=2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C106423&Units=SI&Mask=FFFF
https://pubchem.ncbi.nlm.nih.gov/compound/P-Xylene
https://cameochemicals.noaa.gov/chris/XLP.pdf
https://www.benchchem.com/product/b151628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Sample Preparation: A precisely weighed sample of high-purity p-xylene (typically in a
gelatin capsule or on a sample holder) is placed inside a stainless steel "bomb." A fuse wire
is positioned to make contact with the sample.

Assembly and Pressurization: The bomb is sealed and pressurized with an excess of pure
oxygen (typically to around 25-30 atm) to ensure complete combustion.

Calorimeter Setup: The sealed bomb is submerged in a known volume of water in an
insulated container (the calorimeter). A high-precision thermometer and a stirrer are also
placed in the water.

Combustion: The sample is ignited by passing an electric current through the fuse wire. The
combustion reaction releases heat, which is transferred to the bomb and the surrounding
water, causing a temperature rise.

Temperature Measurement: The temperature of the water is meticulously recorded before,
during, and after the combustion to determine the exact temperature change (AT).

Calculation: The heat capacity of the calorimeter system is first determined by combusting a
standard substance with a known heat of combustion, such as benzoic acid. The heat of
combustion of p-xylene is then calculated from the observed temperature rise and the heat
capacity of the calorimeter, with corrections made for the heat of ignition and any side
reactions.

Determination of Heat Capacity and Phase Transitions
via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a versatile technique used to measure heat flow
associated with thermal transitions in a material as a function of temperature.[7][8][9][10][11]

Objective: To determine the heat capacity, melting point, and enthalpy of fusion of p-xylene.
Methodology:

o Sample and Reference Preparation: A small, accurately weighed sample of p-xylene
(typically 2-10 mg) is hermetically sealed in an aluminum pan. An identical empty pan is
prepared as a reference.
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 Instrument Setup: The sample and reference pans are placed in the DSC cell. The
instrument is programmed with a specific temperature profile, including a controlled heating
rate (e.g., 10 °C/min). An inert purge gas, such as nitrogen, is typically used to maintain a
consistent atmosphere.

e Heating and Measurement: The sample and reference are heated at a constant rate. The
DSC instrument measures the difference in heat flow required to maintain both the sample
and reference pans at the same temperature.

e Data Analysis:

o Heat Capacity: The heat flow difference in a region with no phase transitions is
proportional to the heat capacity of the sample.

o Melting Point: An endothermic peak in the DSC curve indicates melting. The onset
temperature of this peak is taken as the melting point.

o Enthalpy of Fusion: The area under the melting peak is directly proportional to the
enthalpy of fusion. The instrument is calibrated using a standard with a known melting
point and enthalpy of fusion, such as indium.

Visualized Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental procedures described above.
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Sample and Bomb Preparation

Weigh p-Xylene Sample

Place Sample and Fuse Wire in Bomb

Seal and Pressurize Bomb with O2

Transfer to Calorimeter

Calorimetry Measurement

Submerge Bomb in Water-filled Calorimeter
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Data Analysis

y
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Caption: Workflow for determining the enthalpy of combustion using bomb calorimetry.
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Sample Preparation

Weigh p-Xylene Sample (2-10 mg) Prepare Empty Reference Pan

Seal Sample in Hermetic Pan

DSC Measurement

Place Sample and Reference Pans in DSC Cell

Program Temperature Profile (e.g., heat at 10°C/min)

Measure Differential Heat Flow vs. Temperature

Data Analysis of DSC C

Determine Heat Capacity from Baseline Identify Melting Peak (Endotherm)
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Caption: Workflow for determining thermal properties using Differential Scanning Calorimetry
(DSC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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